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Compound of Interest

Compound Name: Tetradecanoate

Cat. No.: B1227901

Essential safety and logistical information for the proper handling and disposal of
tetradecanoate (myristic acid) in a laboratory setting.

This document provides procedural, step-by-step guidance for researchers, scientists, and drug
development professionals to ensure the safe and compliant disposal of tetradecanoate.
Adherence to these protocols is critical for minimizing environmental impact and maintaining
occupational safety.

Hazard Identification and Personal Protective
Equipment (PPE)

Before handling or disposing of tetradecanoate, it is crucial to be aware of its potential
hazards. Tetradecanoic acid is classified as a hazardous chemical by the Occupational Safety
and Health Administration (OSHA) and can cause serious eye irritation.[1]

Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's
eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat should be worn to
prevent skin contact.[2]
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» Respiratory Protection: In situations where dust may be generated, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[1]

Chemical and Physical Properties

Understanding the properties of tetradecanoate is essential for its safe handling and disposal.

Property Value

Synonyms Myristic acid

Molecular Formula C14H2802

Molecular Weight 228.37 g/mol

Appearance White solid

Melting Point 50-57°C /122 -134.6 °F[3]
Boiling Point 326 °C/618.8 °F @ 760 mmHg(3]
Flash Point > 110 °C /> 230 °F[1][3]

Solubility Insoluble in water[1][3]

log Pow 5.9[1]

Spill Management Procedures

In the event of a spill, prompt and appropriate action is necessary to contain the substance and
prevent its spread.

Minor Spills:
» Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[2][4]

o Dampen the Material: For solid spills, dampen the material with 60-70% ethanol to minimize
dust generation.[4]

o Contain and Collect: Sweep up the dampened material and place it into a suitable, clearly
labeled container for disposal.[1][4]
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o Clean the Area: Use an absorbent paper dampened with 60-70% ethanol to clean any
remaining material.[4] Follow with a soap and water wash of the contaminated surface.[4]

Major Spills:
o Evacuate: Alert personnel in the vicinity and evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Cover the spill with an inert absorbent material like sand or earth to prevent it
from spreading.[5]

o Collect: Once contained, collect the material and place it in a designated, labeled hazardous
waste container.[5]

o Decontaminate: Clean the spill area thoroughly as described for minor spills.

» Report: Report the spill to your institution's environmental health and safety (EHS) office.

Step-by-Step Disposal Protocol

The primary principle for the disposal of tetradecanoate is to adhere to all local, regional, and
national regulations.[1][6] Chemical waste generators are responsible for correctly classifying
their waste.[1][3][7]

o Waste Characterization: Determine if the tetradecanoate waste is classified as hazardous.
This determination must be made in consultation with your institution's EHS office and local
hazardous waste regulations.[1][7] While some sources indicate it is not classified as
hazardous waste, others point to its hazardous nature under OSHA standards.[1][5]

e Containerization:

o

Place tetradecanoate waste in a chemically compatible, leak-proof container.[2]

o

Ensure the container is in good condition and can be securely sealed.

[¢]

If possible, use the original container.[3]
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e Labeling:

o Clearly label the waste container as "Hazardous Waste" (if applicable) and with the full
chemical name: "Tetradecanoic Acid" or "Myristic Acid."

o Indicate the approximate quantity and date of accumulation.

e Storage:
o Store the waste container in a designated, well-ventilated, and cool, dry area.[8]
o Store away from incompatible materials such as bases and reducing agents.[1][3]
o Ensure secondary containment for liquid waste mixtures.

e Disposal:
o Do not dispose of tetradecanoate down the drain or in the regular trash.[2][3][5]

o Arrange for pickup and disposal through your institution's EHS office or a licensed
chemical waste disposal contractor.

Experimental Workflow: Disposal Decision Process

The following diagram illustrates the decision-making process for the proper disposal of
tetradecanoate waste.
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Start: Tetradecanoate Waste Generated

:

Characterize Waste:
Is it contaminated with other hazardous chemicals?

Consult Institutional EHS &
Local Regulations

Is it classified as
hazardous waste?

Follow Institutional Guidelines Package, Label, and Store as
for Non-Hazardous Chemical Waste Hazardous Waste

Arrange for Pickup by
Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for tetradecanoate waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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